molecular formula C16H22N2O5S B2426846 N-(2-Hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide CAS No. 1795441-18-7

N-(2-Hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide

Cat. No. B2426846
CAS RN: 1795441-18-7
M. Wt: 354.42
InChI Key: SITYFULWUAJIJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-Hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide is a useful research compound. Its molecular formula is C16H22N2O5S and its molecular weight is 354.42. The purity is usually 95%.
BenchChem offers high-quality N-(2-Hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-Hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photolytic Transformation in Organic Chemistry

Sulfonamides have been explored for their photolytic transformations, which are crucial for organic synthesis and the development of pharmaceuticals. The study by R. Dura and L. Paquette (2006) demonstrated the triplet-sensitized irradiation of sulfonamides, leading to ring contraction and the formation of tetracyclic sultams, highlighting a pathway for synthesizing complex molecular structures from simpler sulfonamides (Dura & Paquette, 2006).

Inhibition of Carbonic Anhydrase

Sulfonamides act as inhibitors of carbonic anhydrase (CA), an enzyme involved in critical physiological processes. A study detailed the development of membrane-impermeant sulfonamides targeting specific CA isozymes, offering a strategy for selective inhibition with potential implications in treating conditions like glaucoma and edema without the side effects associated with non-selective inhibitors (Scozzafava et al., 2000).

Antimicrobial Activities

The antimicrobial properties of sulfonamides have been well-documented. Research by Saba Ahmad and M. Farrukh (2012) evaluated the antimicrobial activity of novel sulfonamides against gram-positive and gram-negative bacteria, confirming their potential in treating infectious diseases (Ahmad & Farrukh, 2012).

Synthesis of Novel Derivatives

The synthesis of sulfonamide derivatives with potential pharmacological activities has been a significant focus. For instance, compounds incorporating the sulfonamide moiety into azoles demonstrated anticonvulsant activities, indicating the versatility of sulfonamides in drug development (Farag et al., 2012).

Environmental Degradation

The environmental persistence and degradation of sulfonamide antibiotics have raised concerns. A study by B. Ricken et al. (2013) revealed a microbial strategy involving ipso-hydroxylation for the elimination of sulfonamide antibiotics, suggesting methods for mitigating antibiotic resistance propagation (Ricken et al., 2013).

properties

IUPAC Name

N-(2-hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22N2O5S/c1-16(20,10-23-2)9-17-24(21,22)13-7-11-3-4-14(19)18-6-5-12(8-13)15(11)18/h7-8,17,20H,3-6,9-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SITYFULWUAJIJR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CNS(=O)(=O)C1=CC2=C3C(=C1)CCN3C(=O)CC2)(COC)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-hydroxy-3-methoxy-2-methylpropyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.